molecular formula C17H14FN5O3S B2535699 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide CAS No. 1021091-74-6

2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

Cat. No.: B2535699
CAS No.: 1021091-74-6
M. Wt: 387.39
InChI Key: CHMPSKFNUXKRCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a synthetic small molecule characterized by a pyridazine core substituted with a thioether-linked acetamide side chain. The 3-methylisoxazole group contributes to heterocyclic diversity, which may influence target binding affinity.

Properties

IUPAC Name

2-fluoro-N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14FN5O3S/c1-10-8-15(26-23-10)20-14(24)9-27-16-7-6-13(21-22-16)19-17(25)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H,20,24)(H,19,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHMPSKFNUXKRCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14FN5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Result of Action

The molecular and cellular effects of 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide’s action are primarily related to its modulation of sodium channels. By influencing the function of these channels, the compound can alter the propagation of electrical signals in the nervous system, potentially affecting conditions related to aberrant sodium channel function.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with pyridazine- and thioacetamide-containing molecules reported in medicinal chemistry literature. Below is a detailed comparison with analogs from available evidence:

Structural Features

  • Core Heterocycles :
    • Target Compound : Pyridazine (6-membered ring with two adjacent nitrogen atoms) with a thioether-linked acetamide chain.
    • Analog 1 : 2-((6-(4-Ethoxyphenyl)pyridazin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide (CAS: 896054-33-4) replaces the 2-fluorobenzamide with a 4-ethoxyphenyl group and substitutes the isoxazole with a benzothiazole .
    • Analog 2 : N-(2,4-Dimethoxyphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide (CAS: 923681-29-2) features a thiazole ring and a 4-fluorophenyl substituent, differing in electronic and steric profiles .
Feature Target Compound Analog 1 Analog 2
Aromatic Substituent 2-Fluorobenzamide 4-Ethoxyphenyl 4-Fluorophenyl-thiazole
Heterocyclic Group 3-Methylisoxazole 6-Methylbenzothiazole 4-Methylthiazole
Linker Thioether-acetamide Thioether-acetamide Thioether-acetamide

Physicochemical Properties

  • Lipophilicity (logP) :

    • The 2-fluorobenzamide in the target compound likely reduces logP compared to Analog 1’s 4-ethoxyphenyl group (electron-donating ethoxy increases hydrophobicity).
    • Analog 2’s 4-fluorophenyl-thiazole may exhibit intermediate logP due to fluorine’s electronegativity balancing the thiazole’s lipophilicity .
  • Solubility :

    • The 3-methylisoxazole in the target compound could enhance aqueous solubility relative to Analog 1’s benzothiazole, which is more planar and hydrophobic.

Pharmacological Activity

  • Analog 2’s thiazole and 4-fluorophenyl groups are linked to anti-inflammatory activity in preclinical models, suggesting divergent therapeutic applications compared to the target compound .

Metabolic Stability

  • The 2-fluoro substituent in the target compound may reduce oxidative metabolism compared to non-fluorinated analogs.
  • Analog 1’s ethoxy group is susceptible to CYP450-mediated demethylation, whereas the target compound’s methylisoxazole is more metabolically stable .

Research Findings and Limitations

While direct studies on 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide are scarce, structural parallels to documented analogs suggest:

  • Advantages : Enhanced metabolic stability and solubility over bulkier analogs like 896054-33-4.
  • Disadvantages: Potential trade-offs in target affinity due to reduced hydrophobic surface area compared to 923681-29-2.

Further empirical data are required to validate these hypotheses, particularly regarding kinase selectivity and in vivo pharmacokinetics.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.